Cas no 958562-32-8 (N-2-(4-chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• CAS No: 958562-32-8
• MF: C₁₈H₁₆ClN₃O₃
• MW: 357.790943145752
• CID: 6598552
• PubChem ID: 78341458
• Update Time: 2025-07-25

N-2-(4-chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• 958562-32-8
• N-[2-(4-chlorophenyl)ethyl]-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide

• Inchi： 1S/C18H16ClN3O3/c19-13-7-5-12(6-8-13)9-10-20-16(23)11-22-17(24)14-3-1-2-4-15(14)21-18(22)25/h1-8,14H,9-11H2,(H,20,23)
• InChI Key： INFYBFIPCGUJAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(CN1C(N=C2C=CC=CC2C1=O)=O)=O

Computed Properties

• Exact Mass: 357.0880191g/mol
• Monoisotopic Mass: 357.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.8Ų

Additional information on N-2-(4-chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide

N-2-(4-Chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 958562-32-8, known as N-2-(4-chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in the development of novel therapeutic agents.

N-2-(4-Chlorophenyl)ethyl is a key structural component of this molecule, contributing to its lipophilic properties and enhancing its ability to cross cellular membranes. The presence of the chlorine atom at the para position of the phenyl ring further modulates the electronic properties of the molecule, making it a versatile scaffold for various chemical modifications. This feature has been extensively explored in recent research to optimize its bioavailability and pharmacokinetic profiles.

The tetrahydroquinazolinone core of the molecule is another critical element. This heterocyclic structure is known for its stability and ability to form hydrogen bonds, which are essential for interactions with biological targets. The dioxo group within the tetrahydroquinazolinone ring contributes to the molecule's rigidity and planarity, which are crucial for its binding affinity to specific receptors or enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of strategies. Researchers have employed both traditional and modern techniques to optimize the synthesis process, ensuring high yields and purity. For instance, a two-step synthesis involving a coupling reaction followed by cyclization has been reported as an effective method for constructing the tetrahydroquinazolinone core.

From a pharmacological standpoint, this compound has demonstrated remarkable activity in preclinical studies. It has shown potential as an anti-inflammatory agent by inhibiting key inflammatory pathways such as COX-2 (cyclooxygenase-2). Additionally, it has exhibited antitumor activity by targeting specific oncogenic pathways and inducing apoptosis in cancer cells. These findings underscore its potential as a lead compound for drug development.

The acetamide group at the terminus of the molecule plays a pivotal role in modulating its pharmacodynamic properties. This functional group not only enhances solubility but also serves as a site for further chemical modifications to tailor its activity. Recent studies have explored substituent effects on this group to improve its selectivity and reduce off-target effects.

In terms of applications, this compound holds promise in various therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and neuroinflammation. Furthermore, its antitumor activity positions it as a potential candidate for cancer therapy. Ongoing clinical trials are evaluating its safety and efficacy in these contexts.

Looking ahead, researchers are focusing on optimizing the structure-function relationship of this compound to enhance its therapeutic index. Advanced computational techniques such as molecular docking and machine learning are being employed to predict optimal substitutions and modifications. Additionally, efforts are underway to investigate its mechanism of action at the molecular level using cutting-edge proteomics and metabolomics approaches.

In conclusion, N-2-(4-chlorophenyl)ethyl-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide represents a significant advancement in medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable asset in drug discovery programs targeting inflammation and cancer. As research continues to unfold, this compound is expected to pave the way for innovative therapeutic solutions.